Cas no 21301-10-0 (Cysteine,N-(carboxymethyl)-)

Cysteine,N-(carboxymethyl)- structure
Cysteine,N-(carboxymethyl)- structure
Product Name:Cysteine,N-(carboxymethyl)-
CAS No:21301-10-0
MF:C5H9NO4S
MW:179.19426035881
CID:281081
PubChem ID:89481
Update Time:2025-04-19

Cysteine,N-(carboxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • Cysteine,N-(carboxymethyl)-
    • 2-(carboxymethylamino)-3-sulfanylpropanoic acid
    • N-(carboxymethyl)cysteine
    • N-(Carboxymethyl)-DL-cysteine
    • DTXSID40943806
    • SCHEMBL197221
    • EINECS 244-324-2
    • 21301-10-0
    • Inchi: 1S/C5H9NO4S/c7-4(8)1-6-3(2-11)5(9)10/h3,6,11H,1-2H2,(H,7,8)(H,9,10)
    • InChI Key: VUCDIRJQEQYQRN-UHFFFAOYSA-N
    • SMILES: SCC(C(=O)O)NCC(=O)O

Computed Properties

  • Exact Mass: 179.02527
  • Monoisotopic Mass: 179.025
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3
  • Topological Polar Surface Area: 87.6Ų

Experimental Properties

  • Density: 1.45
  • Boiling Point: 381.8°Cat760mmHg
  • Flash Point: 184.7°C
  • Refractive Index: 1.557
  • PSA: 86.63
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